Cas no 119128-13-1 ((Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate)
119128-13-1 structure
Product Name:(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
CAS No:119128-13-1
MF:C12H11NO5
MW:249.219443559647
CID:1208477
PubChem ID:1536427
Update Time:2025-09-23
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (2Z)-
- (Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
- NS00005748
- 2-(3-nitrobenzylidene)-acetoacetic acid methyl ester
- methyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
- 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
- Methyl 2-(3-nitrobenzylidene)-acetoacetate
- AKOS025117031
- methyl-2-(3-nitrobenzyliden)acetoacetate
- 2-[(3-nitrophenyl)methylene]-3-oxobutanoic acid, methyl ester
- DTXSID10960166
- Methyl 2-(3-nitrobenzylidene)acetoacetate
- methyl 3-nitrobenzylideneacetoacetate
- DB-019419
- 119128-13-1
- 39562-17-9
- Methyl 2-[(3-Nitrophenyl)methylene]-3-oxobutanoate
-
- Inchi: 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3
- InChI Key: LYUBYLJQOZIBQB-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)=CC1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 249.06373
- Monoisotopic Mass: 249.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 89.2A^2
Experimental Properties
- Density: 1.296
- Melting Point: 158℃
- Boiling Point: 387℃
- Flash Point: 172℃
- Refractive Index: 1.583
- PSA: 86.51
- LogP: 2.26340
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M303580-500mg |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate |
119128-13-1 | 500mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M303580-5g |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate |
119128-13-1 | 5g |
$ 1453.00 | 2023-09-07 | ||
| TRC | M303580-5000mg |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate |
119128-13-1 | 5g |
$1453.00 | 2023-05-18 |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
119128-13-1 ((Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate) Related Products
- 39562-22-6(2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate)
- 39562-27-1(2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester)
- 39562-16-8(Ethyl 3-Nitrobenzylideneacetoacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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